2-Fluoro-N-[1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl]benzamide

• IUPAC Name: 2-fluoro-N-[1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl]benzamide
• InChI: InChI=1S/C16H13F4N3O/c17-13-4-2-1-3-12(13)15(24)22-11-8-23(9-11)14-7-10(5-6-21-14)16(18,19)20/h1-7,11H,8-9H2,(H,22,24)
• InChI Key: XUPWLMCWQCADCS-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=CC(=C2)C(F)(F)F)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C16H13F4N3O
• Molecular Weight: 339.29 g/mol
• CAS No.: 2415511-39-4

Description

2-Fluoro-N-[1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl]benzamide is a fluorinated aromatic amide. It’s a derivative of trifluoromethylpyridine (TFMP), which is an important ingredient for the development of agrochemical and pharmaceutical compounds.

Synthesis Analysis

The synthesis of such compounds generally involves two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the other relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Chemical Reactions Analysis

2-Fluoro-4-(trifluoromethyl)pyridine acts as a reactant in the preparation of aminopyridines through amination reactions. It is also used as a catalytic ligand for regioselective preparation of tetramethylbiphenyls through aerobic oxidative coupling of xylene catalyzed by palladium.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 165.09. It is a liquid with a refractive index of 1.400 and a density of 1.355 g/mL at 25 °C.

Safety and Hazards

This compound is classified as Acute Tox. 3 Oral, Eye Irrit. 2, Flam. Liq. 3, Skin Irrit. 2, STOT SE 3, and it targets the respiratory system. It’s important to handle it with appropriate safety measures.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production. Therefore, it is expected that many novel applications of TFMP will be discovered in the future.